Cas no 1242339-08-7 (1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride)

• Product Name: 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride
• CAS No: 1242339-08-7
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD16039347
• CID: 858538
• PubChem ID: 50998518
• Update Time: 2025-11-02

1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyrrolidinyl)-1H-pyrazole 2HCl
• 1242339-08-7
• 1-(Pyrrolidin-3-yl)-1H-pyrazole dihydrochloride
• 1-(pyrrolidin-3-yl)pyrazole dihydrochloride
• 1-(3-Pyrrolidinyl)-1H-pyrazole dihydrochloride
• AKOS027337802
• BS-14703
• 1-(PYRROLIDIN-3-YL)-1H-PYRAZOLE 2HCL
• CS-0155610
• 1-pyrrolidin-3-ylpyrazole;dihydrochloride
• EN300-219707
• F30125
• AB90708
• 1-Pyrrolidin-3-yl-1H-pyrazole dihydrochloride
• 1-(Pyrrolidin-3-yl)-1H-pyrazoledihydrochloride
• 1H-Pyrazole, 1-(3-pyrrolidinyl)-, hydrochloride (1:2)
• 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride

• MDL： MFCD16039347
• Inchi： 1S/C7H11N3.2ClH/c1-3-9-10(5-1)7-2-4-8-6-7;;/h1,3,5,7-8H,2,4,6H2;2*1H
• InChI Key： PZKMEMAZEUPNEB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C1)N1C=CC=N1

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride

Comprehensive Overview of 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride (CAS No. 1242339-08-7)

1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride (CAS No. 1242339-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride features a pyrazole ring linked to a pyrrolidine group, which enhances its versatility in chemical reactions. This structural motif is often leveraged in the design of small molecule inhibitors and receptor modulators. Recent studies have explored its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous physiological processes.

In the context of current research trends, 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride is frequently discussed alongside keywords like "drug discovery", "medicinal chemistry", and "biochemical assays". These terms reflect the compound's relevance in high-impact areas such as precision medicine and personalized therapeutics. Additionally, its dihydrochloride salt form improves solubility, making it a preferred choice for in vitro and in vivo studies.

From a synthetic chemistry perspective, the compound's CAS No. 1242339-08-7 is often searched in databases like PubChem and Reaxys, highlighting its importance in chemical libraries and high-throughput screening. Its applications extend to kinase inhibition studies, where it serves as a scaffold for developing selective kinase inhibitors, a trending topic in cancer research and immunotherapy.

Another area of interest is the compound's potential role in neurodegenerative disease research, particularly in modulating dopaminergic and serotonergic pathways. This aligns with the growing public and scientific focus on Alzheimer's disease, Parkinson's disease, and mood disorders. Researchers are also investigating its pharmacokinetic properties, such as blood-brain barrier permeability, which is critical for CNS-targeted therapies.

In summary, 1-(3-Pyrrolidinyl)-1H-pyrazole Dihydrochloride (CAS No. 1242339-08-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its structural features and functional groups make it a valuable tool for addressing some of the most pressing challenges in modern medicine, from CNS disorders to oncology. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative therapeutics.